Cas no 72109-64-9 (Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-)
72109-64-9 structure
Product Name:Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-
CAS No:72109-64-9
MF:C22H21NO5
MW:379.405846357346
CID:544494
PubChem ID:15574249
Update Time:2025-04-19
Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro-
- 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitrophenol
- DTXSID00574650
- 2,2'-[(2-Hydroxy-5-nitro-1,3-phenylene)bis(methylene)]bis(4-methylphenol)
- 72109-64-9
-
- Inchi: 1S/C22H21NO5/c1-13-3-5-20(24)15(7-13)9-17-11-19(23(27)28)12-18(22(17)26)10-16-8-14(2)4-6-21(16)25/h3-8,11-12,24-26H,9-10H2,1-2H3
- InChI Key: FKTFTXMIYQAVGY-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1CC1C(=CC=C(C)C=1)O)[N+](=O)[O-])CC1C(=CC=C(C)C=1)O
Computed Properties
- Exact Mass: 379.14203
- Monoisotopic Mass: 379.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 103.83
Phenol, 2,6-bis[(2-hydroxy-5-methylphenyl)methyl]-4-nitro- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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